diethyl {amino[2-(2-hydroxy-3-methoxybenzylidene)hydrazino]methylene}malonate

• IUPAC Name: ethyl (E)-3-ethoxy-3-hydroxy-2-[(E)-N'-[(E)-(2-hydroxy-3-methoxyphenyl)methylideneamino]carbamimidoyl]prop-2-enoate
• InChI: InChI=1S/C16H21N3O6/c1-4-24-15(21)12(16(22)25-5-2)14(17)19-18-9-10-7-6-8-11(23-3)13(10)20/h6-9,20-21H,4-5H2,1-3H3,(H2,17,19)/b15-12+,18-9+
• InChI Key: DZBOMFYEUUVVHX-WOIWCEQSSA-N
• Canonical SMILES: CCOC(=C(C(=NN=CC1=C(C(=CC=C1)OC)O)N)C(=O)OCC)O
• Isomeric SMILES: CCO/C(=C(\C(=N/N=C/C1=C(C(=CC=C1)OC)O)\N)/C(=O)OCC)/O
• Molecular Formula: C16H21N3O6
• Molecular Weight: 351.35 g/mol

Description

Diethyl {amino[2-(2-hydroxy-3-methoxybenzylidene)hydrazino]methylene}malonate, also known as Schiff base, is a chemical compound with a wide range of applications in scientific research. This compound is synthesized through a condensation reaction between diethyl malonate and 2-hydroxy-3-methoxybenzaldehyde followed by the addition of hydrazine hydrate.

Mechanism of Action

The mechanism of action of diethyl {amino[2-(2-hydroxy-3-methoxybenzylidene)hydrazino]methylene}malonate is not fully understood. However, it is believed to act as a chelating agent, binding to metal ions and forming stable complexes. It may also act as a radical scavenger, protecting cells from oxidative damage.
Biochemical and Physiological Effects
Diethyl {amino[2-(2-hydroxy-3-methoxybenzylidene)hydrazino]methylene}malonate has been shown to have antioxidant and anti-inflammatory properties. It has also been shown to have neuroprotective effects and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using diethyl {amino[2-(2-hydroxy-3-methoxybenzylidene)hydrazino]methylene}malonate in lab experiments is its ability to form stable complexes with metal ions. This makes it useful in the synthesis of metal complexes and in coordination chemistry. However, one limitation is its potential toxicity, which may limit its use in some experiments.

Future Directions

There are several future directions for research on diethyl {amino[2-(2-hydroxy-3-methoxybenzylidene)hydrazino]methylene}malonate. One direction is to explore its potential as a neuroprotective agent for the treatment of neurodegenerative diseases. Another direction is to investigate its potential as an anticancer agent. Additionally, further research is needed to fully understand its mechanism of action and to develop safer and more effective derivatives.

Synthesis Methods

Diethyl {amino[2-(2-hydroxy-3-methoxybenzylidene)hydrazino]methylene}malonate is synthesized through a condensation reaction between diethyl malonate and 2-hydroxy-3-methoxybenzaldehyde. The reaction is carried out in the presence of a catalyst, such as piperidine, and an acid, such as acetic acid. The resulting product is then treated with hydrazine hydrate to form the diethyl {amino[2-(2-hydroxy-3-methoxybenzylidene)hydrazino]methylene}malonate base.

Scientific Research Applications

Diethyl {amino[2-(2-hydroxy-3-methoxybenzylidene)hydrazino]methylene}malonate has a wide range of applications in scientific research. It is used as a ligand in coordination chemistry and as a reagent in organic synthesis. It is also used in the synthesis of metal complexes and as a precursor for the synthesis of heterocyclic compounds.